5-methyl-6,7-dihydro-1-benzothiophen-4(5H)-one

• Molecular Formula: C9H10OS
• Molecular Weight: 166.24 g/mol
• IUPAC Name: 5-methyl-6,7-dihydro-5H-1-benzothiophen-4-one
• InChI: InChI=1S/C9H10OS/c1-6-2-3-8-7(9(6)10)4-5-11-8/h4-6H,2-3H2,1H3
• InChI Key: VMIZWBVAJZOOAR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1=O)C=CS2

Description

5-methyl-6,7-dihydro-1-benzothiophen-4(5H)-one is a useful research compound. Its molecular formula is C9H10OS and its molecular weight is 166.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 6,7-dihydro-1-benzothiophen-4(5H)-one (1.63 g) in tetrahydrofuran (90 ml) at −78° C. under N2 was added lithium diisopropyl amide (5.89 ml, 2 M). After 30 min, iodomethane (0.732 ml) was added and the reaction was allowed to warm to ambient temperature. After 2 h, the reaction mixture was poured into saturated sodium bicarbonate (100 ml), extracted methylene chloride (3×100 ml), dried MgSO4, filtered and concentrated. MPLC was run on a biotage 40M column with 4-6% ethyl acetate/heptane to provide the title compound as an oil (560 mg, 32%): 1H NMR (300 MHz, CDCl3) δ) 7.41, 7.08, 3.15-2.99, 2.61-2.53, 2.33-2.25, 2.06-1.92, 1.28; HRMS (FAB) calcd for C9H10OS+H 167.0531, found 167.0527.